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For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium disalicylate is an inorganic salt with the chemical formula C14H10BaO6[1][2]. It is the

barium salt of salicylic acid. While specific research on barium disalicylate is limited, this

guide provides a comprehensive overview of its known physicochemical properties, along with

inferred characteristics based on the general properties of barium compounds and salicylates.

This document is intended to serve as a foundational resource for researchers and

professionals in drug development and materials science.

Physicochemical Properties
Quantitative data on the experimental physicochemical properties of Barium disalicylate is not

readily available in the public domain. The following table summarizes the known and

calculated properties.
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Property Value Source

Molecular Formula C14H10BaO6 [1][2]

Molecular Weight 411.5526 g/mol [1][2]

CAS Number 18590-33-5
Inferred from common

chemical database structures

Appearance
White to off-white solid

(presumed)

General property of salicylate

salts

Melting Point Data not available

Boiling Point Data not available

Solubility in Water
Expected to be sparingly

soluble to soluble
[3]

Solubility in Organic Solvents Data not available

pKa Data not available

Synthesis
While a specific, validated experimental protocol for the synthesis of Barium disalicylate is not

available in the reviewed literature, a plausible method can be derived from the general

synthesis of metal salicylates. The following is a hypothetical protocol.

Hypothetical Experimental Protocol: Synthesis of
Barium Disalicylate
Objective: To synthesize Barium disalicylate from salicylic acid and a soluble barium salt.

Materials:

Salicylic acid (C7H6O3)

Barium hydroxide octahydrate (Ba(OH)2·8H2O)

Deionized water
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Ethanol

Buchner funnel and flask

Filter paper

Beakers and magnetic stirrer

Drying oven

Procedure:

Dissolution of Salicylic Acid: Dissolve a stoichiometric amount of salicylic acid in ethanol in a

beaker with gentle heating and stirring.

Preparation of Barium Hydroxide Solution: In a separate beaker, dissolve a corresponding

stoichiometric amount of barium hydroxide octahydrate in deionized water.

Reaction: Slowly add the barium hydroxide solution to the salicylic acid solution with

continuous stirring. A precipitate of Barium disalicylate is expected to form. The reaction is

as follows: 2 C7H6O3 + Ba(OH)2 → C14H10BaO6 + 2 H2O

Precipitation and Digestion: Continue stirring the mixture for a period to ensure complete

reaction and to allow the precipitate to digest, which can improve its filterability.

Isolation: Isolate the precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with deionized water to remove any unreacted starting

materials and soluble byproducts, followed by a wash with ethanol to aid in drying.

Drying: Dry the purified Barium disalicylate in a drying oven at a controlled temperature to

remove residual solvent.

Synthesis Workflow Diagram
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Caption: A hypothetical workflow for the synthesis of Barium disalicylate.

Analytical Methods
Specific analytical methods for the characterization of Barium disalicylate are not detailed in

the literature. However, standard analytical techniques can be employed to confirm its identity

and purity.

Hypothetical Experimental Protocol: Analysis of Barium
Disalicylate
Objective: To characterize the synthesized Barium disalicylate and determine its purity.

Methods:

Fourier-Transform Infrared (FTIR) Spectroscopy:

Purpose: To identify the functional groups present in the molecule.

Procedure: Obtain the FTIR spectrum of the dried Barium disalicylate sample.

Characteristic peaks for the carboxylate group (COO-), aromatic C-H bonds, and the C=C

bonds of the benzene ring are expected. The absence of a broad O-H peak from the

carboxylic acid of salicylic acid would indicate salt formation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Purpose: To elucidate the chemical structure.

Procedure: Dissolve the sample in a suitable deuterated solvent and acquire 1H and 13C

NMR spectra. The spectra should be consistent with the structure of the salicylate anion.

Elemental Analysis:

Purpose: To determine the elemental composition (C, H, Ba).

Procedure: Submit the sample for elemental analysis to determine the weight percentages

of carbon, hydrogen, and barium. The results should correspond to the calculated values

for C14H10BaO6.

X-ray Diffraction (XRD):

Purpose: To determine the crystalline structure.

Procedure: Analyze the powdered sample using an X-ray diffractometer to obtain the

diffraction pattern, which can be used to identify the crystal lattice parameters.

Analytical Workflow Diagram
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Caption: A hypothetical workflow for the analysis of Barium disalicylate.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or associated signaling pathways of Barium disalicylate. The toxicological

properties are expected to be primarily related to the bioavailability of the barium ion (Ba2+).

Safety and Toxicology
The safety and toxicological profile of Barium disalicylate is not well-documented. However,

based on the known toxicology of soluble barium compounds, it should be handled with care.

Soluble barium salts are known to be toxic, with the primary mechanism of toxicity being the

blockade of potassium channels, leading to hypokalemia[3][4]. This can result in adverse

effects on the cardiovascular, nervous, and muscular systems[4][5].

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Conclusion
Barium disalicylate is a compound for which detailed experimental data is largely unavailable.

This guide has consolidated the known information and provided hypothetical, yet scientifically

grounded, protocols for its synthesis and analysis. Further experimental investigation is

required to fully characterize its physicochemical properties, biological activity, and toxicological

profile. The information and workflows presented here offer a starting point for researchers

interested in exploring this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15175252?utm_src=pdf-body-img
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp24-c2.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598777/
https://www.ncbi.nlm.nih.gov/books/NBK598777/
https://wikem.org/wiki/Barium_toxicity
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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